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Compound of Interest

Compound Name: 2,6-Dimethylanthraquinone

Cat. No.: B015465

An In-depth Technical Guide to 2,6-Dimethylanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Dimethylanthraquinone (CAS
No: 3837-38-5), a key aromatic compound. It details the molecule's fundamental chemical and
physical properties, including its molecular structure, formula, and weight. The guide explores
established synthesis methodologies and significant chemical reactions, offering insights into
its reactivity. Furthermore, it discusses its current and potential applications, particularly within
the realms of chemical synthesis and materials science. Safety protocols, handling procedures,
and analytical techniques are also covered to provide a complete resource for laboratory and
industrial use.

Core Molecular Identity

2,6-Dimethylanthraquinone is a disubstituted derivative of anthraquinone, featuring methyl
groups at the 2 and 6 positions of the anthracene core. This substitution pattern influences its
electronic properties and reactivity, distinguishing it from other isomers and the parent
anthraquinone molecule.

Molecular Formula and Weight
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The fundamental quantitative data for 2,6-Dimethylanthraquinone are summarized below.
There is some variability across suppliers, with the most chemically consistent data pointing to
the formula C16H120:2.

Property Value Source(s)
Molecular Formula C16H1202 [1112][3]
Molecular Weight 236.27 g/mol [21[3114]
Exact Mass 236.083729621 Da [3]

CAS Number 3837-38-5 [11[31[5]

Note: Some commercial sources may list the molecular formula as CieH1402 with a
corresponding molecular weight of 238.28; however, structural analysis confirms Ci16H1202 as
the correct formula.[5]

Molecular Structure

The structure consists of a tricyclic aromatic system with two ketone groups at positions 9 and
10, and two methyl groups on the outer benzene rings.

Caption: Molecular structure of 2,6-Dimethylanthraquinone.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 2,6-Dimethylanthraquinone are critical for its
application, purification, and analysis.

Physical Properties
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Property Value Source(s)
Melting Point 238-242 °C [2][4]
N ) 418.2 °C at 760 mmHg
Boiling Point _ [4]
(estimate)
Density ~1.12-1.18 g/cm3 (estimate) [2][4]

N Slightly soluble in Chloroform,
Solubility _ (2]
Dichloromethane

Storage Temperature -20°C Freezer [2]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 2,6-
Dimethylanthraquinone.

e 13C NMR Spectroscopy: Data is available and shows characteristic chemical shifts for the
aromatic and carbonyl carbons.[3][6]

e Mass Spectrometry (GC-MS): The mass spectrum provides key fragmentation patterns for
identification.[3][7]

Synthesis and Reactivity
Synthesis Pathways

The synthesis of substituted anthraquinones can be achieved through several routes. While a
specific, detailed protocol for the 2,6-isomer is not readily available in the provided literature,
general methods for analogous compounds suggest a common and effective approach is the
Diels-Alder reaction.[8][9]

This pathway typically involves:

o Reaction: A [4+2] cycloaddition between a 1,4-quinone (like 1,4-benzoquinone) and a
substituted 1,3-butadiene (in this case, a precursor that would yield the 2,6-dimethyl
substitution pattern).
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» Dehydrogenation: The resulting tetrahydroanthraquinone intermediate is then oxidized
(dehydrogenated) to form the stable aromatic anthraquinone core.[8][9] Dimethyl sulfoxide
(DMSO) can serve as both the solvent and the dehydrogenating agent in a one-pot
synthesis.[9]

Other classical methods include the Friedel-Crafts acylation of a substituted benzene with
phthalic anhydride, followed by cyclization, although this may lead to isomeric mixtures that
require purification.

Applications in Research and Development

Anthraquinone derivatives are a cornerstone class of compounds with widespread applications.
[10] While specific uses for 2,6-Dimethylanthraquinone are less documented than for other
iIsomers, its structural motifs suggest potential utility in several fields.

¢ Dye and Pigment Intermediates: The anthraquinone core is a chromophore found in many
synthetic dyes.[11] Derivatives like the 2,6-dimethyl variant can serve as intermediates for
creating novel colorants with specific properties.

e Pharmaceutical Scaffolding: The anthraquinone skeleton is present in several clinically
approved antitumor drugs, such as epirubicin and mitoxantrone.[12] Substituted
anthraquinones are actively investigated as scaffolds for developing new therapeutic agents,
including carbonic anhydrase inhibitors with potential anticancer activity.[10][12]

o Organic Electronics: The planar, aromatic structure of anthraquinones makes them
candidates for use in organic semiconductor materials.

Experimental Protocols: Analysis and Handling
Safety, Handling, and Storage

As a laboratory chemical, 2,6-Dimethylanthraquinone requires careful handling.

e Hazards: It is classified as causing skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[1][13] Use only in a well-ventilated area or outdoors.[1]
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» Handling: Avoid breathing dust, mist, or spray.[1] Wash skin thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[14] For long-term
stability, storage in a freezer at -20°C is recommended.[2]

e Incompatible Materials: Keep away from strong oxidizing agents.[1][13]

Protocol: Sample Preparation for NMR Analysis

This protocol outlines the steps for preparing a sample of 2,6-Dimethylanthraquinone for
Nuclear Magnetic Resonance (NMR) spectroscopy, a primary technique for structural
elucidation.

Materials:

2,6-Dimethylanthraquinone sample (5-25 mg)

Deuterated solvent (e.g., Chloroform-d, CDCIs)

5 mm NMR tube

Pasteur pipette and glass wool

Vortex mixer

Procedure:

e Weighing: Accurately weigh 5-25 mg of the 2,6-Dimethylanthraquinone powder.

o Dissolution: Transfer the powder into a clean, dry vial. Add approximately 0.6-0.7 mL of the
chosen deuterated solvent (e.g., CDCIs).

e Mixing: Gently vortex the vial to ensure the sample is fully dissolved. Due to its slight
solubility, this may require several minutes.

« Filtration (Optional): If any particulate matter remains, filter the solution to prevent it from
affecting the NMR spectrometer's performance. Place a small plug of glass wool into a
Pasteur pipette and transfer the solution through the pipette into a clean 5 mm NMR tube.
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o Transfer: Carefully transfer the clear solution into the NMR tube.

e Capping and Labeling: Cap the NMR tube securely and label it with the sample identification.

¢ Analysis: The sample is now ready for insertion into the NMR spectrometer for tH and 13C

spectral acquisition.
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Caption: Workflow for NMR sample preparation and analysis.
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Conclusion

2,6-Dimethylanthraquinone is a well-defined aromatic compound whose utility is derived from
the versatile and stable anthraquinone core. Its specific substitution pattern provides a unique
chemical identity that can be leveraged in the synthesis of advanced materials, dyes, and
potential pharmaceutical agents. Adherence to established safety protocols is essential for its
handling, and standard analytical techniques such as NMR and mass spectrometry are
sufficient for its characterization. This guide serves as a foundational resource for professionals
engaging with this compound in a research or developmental capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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